Cas no 1804707-81-0 (Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate
• CAS No: 1804707-81-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918461
• Update Time: 2025-06-14

Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate

• Inchi： 1S/C9H9F2NO3/c1-15-7(14)3-5-2-6(13)8(9(10)11)12-4-5/h2,4,9,13H,3H2,1H3
• InChI Key： YSLCKESPOLYFRA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate

Research Briefing on Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS: 1804707-81-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS: 1804707-81-0) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of derived compounds, making it a valuable scaffold in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate in the construction of kinase inhibitors. The study demonstrated that this compound serves as a key precursor for the synthesis of potent and selective inhibitors targeting protein kinases involved in cancer signaling pathways. The researchers employed a multi-step synthetic route, starting from commercially available materials, to optimize the yield and purity of the target compound. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the structural integrity of the synthesized derivatives.

Another notable application of Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate was reported in a recent ACS Chemical Biology article, where it was utilized as a building block for the development of fluorinated analogs of natural products. The study emphasized the compound's ability to improve the pharmacokinetic properties of these analogs, such as increased membrane permeability and resistance to enzymatic degradation. The researchers also conducted in vitro assays to evaluate the biological activity of the synthesized analogs, revealing significant inhibitory effects on bacterial growth and inflammation-related pathways.

Beyond its synthetic applications, Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate has also been investigated for its direct biological activity. A 2024 preprint on bioRxiv described its role as a modulator of reactive oxygen species (ROS) in cellular models of oxidative stress. The findings suggested that the compound could potentially be developed into a therapeutic agent for diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. However, further in vivo studies are required to validate these preliminary results.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS: 1804707-81-0) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential direct biological activities make it a valuable candidate for further investigation. Future research should focus on expanding its applications in drug discovery, optimizing its synthetic routes, and elucidating its mechanisms of action in various biological contexts.